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Compound of Interest

Compound Name: 4-Amino-7-bromoquinoline

Cat. No.: B1270905

An In-depth Technical Guide to 4-Amino-7-
bromoquinoline

This technical guide provides a comprehensive overview of the chemical structure, IUPAC
name, physicochemical properties, and a representative synthetic protocol for 4-Amino-7-
bromoquinoline. This document is intended for researchers, scientists, and professionals in
the field of drug development and medicinal chemistry.

Chemical Structure and IUPAC Name

4-Amino-7-bromoquinoline is a heterocyclic aromatic organic compound. Its structure
consists of a quinoline core, which is a bicyclic aromatic compound composed of a benzene
ring fused to a pyridine ring. An amino group (-NHz) is substituted at the 4-position of the
quinoline ring, and a bromine atom (-Br) is at the 7-position.

The IUPAC name for this compound is 7-bromoquinolin-4-amine[1].

Physicochemical Properties

A summary of key quantitative data for 4-Amino-7-bromoquinoline is presented in the table
below. These properties are crucial for understanding the compound's behavior in various
experimental and biological systems.
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Property Value Source
Molecular Formula CoH7BrN2 [2]
Molecular Weight 223.07 g/mol [2]
Predicted Boiling Point 388.7 £ 27.0 °C at 760 mmHg [2]
Predicted Density 1.6 +£0.1 g/cm3 [2]
Physical Form Solid

Experimental Protocol: Synthesis of 4-Amino-7-
bromoquinoline

The synthesis of 4-aminoquinolines, including 4-Amino-7-bromoquinoline, is commonly
achieved through a nucleophilic aromatic substitution (SNAr) reaction. This involves the
displacement of a leaving group, typically a halogen, at the 4-position of the quinoline ring by
an amine nucleophile[3][4][5]. A representative protocol for the synthesis of 4-Amino-7-
bromoquinoline from 7-bromo-4-chloroquinoline is detailed below.

Reaction:

7-bromo-4-chloroquinoline + Amine Source - 4-Amino-7-bromoquinoline
Materials:

e 7-bromo-4-chloroquinoline

e Amine source (e.g., ammonia, formamide, or an appropriate amine precursor)
e Solvent (e.g., polar aprotic solvents like DMSO, DMF, or an alcohol)[2][3]

o Base (if required, e.g., potassium carbonate, sodium hydroxide)[3]

» Reaction vessel equipped with a reflux condenser and magnetic stirrer

» Standard work-up and purification equipment (e.g., separation funnel, rotary evaporator,
chromatography column)
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Procedure:

e Reaction Setup: In a clean, dry reaction vessel, dissolve 7-bromo-4-chloroquinoline (1
equivalent) in the chosen solvent.

» Addition of Reagents: Add the amine source (typically in excess) to the solution. If the amine
source is a salt or if a non-nucleophilic amine is used, a base may be required to facilitate
the reaction.

e Reaction Conditions: Heat the reaction mixture to a temperature typically ranging from 60-
180°CJ2][3]. The optimal temperature and reaction time will depend on the specific reactants
and solvent used. The progress of the reaction should be monitored by a suitable technique,
such as thin-layer chromatography (TLC).

o Work-up: Upon completion of the reaction (as indicated by TLC), cool the mixture to room
temperature. The work-up procedure will vary depending on the solvent and reagents used.
A typical work-up may involve:

o

Quenching the reaction with water.

[¢]

Extracting the product into an organic solvent (e.g., dichloromethane, ethyl acetate).

[¢]

Washing the organic layer with brine.

[e]

Drying the organic layer over an anhydrous drying agent (e.g., sodium sulfate).

o

Removing the solvent under reduced pressure using a rotary evaporator.

 Purification: The crude product can be purified by standard techniques such as column
chromatography on silica gel or recrystallization to yield pure 4-Amino-7-bromoquinoline.

Visualizations
Chemical Structure of 4-Amino-7-bromoquinoline

The following diagram illustrates the two-dimensional chemical structure of 4-Amino-7-
bromoquinoline.
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Chemical structure of 4-Amino-7-bromoquinoline.

Synthetic Workflow

The logical workflow for the synthesis of 4-Amino-7-bromoquinoline via nucleophilic aromatic
substitution is depicted below.

7-bromo-4-chloroquinoline

(Starting Material)

Nucleophilic Aromatic Reaction Work-up Purification 4-Amino-7-bromogquinoline
Substitution (SNAr) (Quenching, Extraction, Drying) (Chromatography/Recrystallization) (Final Product)

Amine Source &
Solvent (+ Base if needed)

Click to download full resolution via product page

Synthetic workflow for 4-Amino-7-bromoquinoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Amino-7-bromoquinoline chemical structure and
IUPAC name]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1270905#4-amino-7-bromoquinoline-chemical-
structure-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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